Cas no 886503-33-9 (3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE)

• Product Name: 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE
• CAS No: 886503-33-9
• MF: C₈H₅BrClF₃O
• MW: 289.476911306381
• MDL: MFCD06660311
• CID: 993301
• PubChem ID: 17750739
• Update Time: 2025-05-20

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE
• 1-bromomethyl-3-chloro-5-trifluoromethoxy-benzene
• 1-(bromomethyl)-3-chloro-5-(trifluoromethoxy)benzene
• AKOS015956897
• SCHEMBL4065175
• DTXSID40590672
• F85821
• 886503-33-9
• JS-4481
• MFCD06660311
• 3-Chloro-5-(trifluoromethoxy)benzylbromide
• DB-121095
• 1-(Bromomethyl)-3-chloro-5-(trifluoromethoxy)benzene, 3-(Bromomethyl)-5-chlorophenyl trifluoromethyl ether

• MDL： MFCD06660311
• Inchi： 1S/C8H5BrClF3O/c9-4-5-1-6(10)3-7(2-5)14-8(11,12)13/h1-3H,4H2
• InChI Key： HMVSKKRMOPJKLU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 287.91644g/mol
• Monoisotopic Mass: 287.91644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Refractive Index: 1.4980

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE Security Information

• HazardClass：8
• PackingGroup：III

Additional information on 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE

Comprehensive Overview of 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE (CAS No. 886503-33-9)

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE (CAS No. 886503-33-9) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzyl bromide core substituted with chloro and trifluoromethoxy groups, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and manufacturers increasingly seek this compound due to its role in developing novel crop protection agents and drug candidates, aligning with the growing demand for sustainable agriculture and precision medicine.

The compound’s trifluoromethoxy group enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. This property has sparked interest in applications like CNS-targeting therapeutics, a hot topic in neurodegenerative disease research. Recent studies highlight its potential in modulating protein-protein interactions, a frontier in oncology and immunology. With the rise of AI-driven drug discovery, computational models frequently reference 886503-33-9 as a scaffold for virtual screening, addressing queries like "halogenated aromatic compounds in drug design" or "fluorine effects on bioavailability."

From an industrial perspective, 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE is pivotal in producing liquid crystal materials for advanced displays, responding to the surge in demand for flexible electronics. Its stability under rigorous conditions also makes it suitable for high-performance polymer modifications, a trending subject in material science forums. Environmental considerations are addressed through its use in green chemistry protocols, minimizing waste via atom-efficient reactions—a frequent search term among synthetic chemists.

Quality control of CAS No. 886503-33-9 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with stringent regulatory standards. FAQs such as "storage conditions for benzyl bromide derivatives" or "handling moisture-sensitive intermediates" reflect user concerns, emphasizing the need for detailed technical documentation. The compound’s shelf-life optimization strategies are often discussed in process chemistry circles, particularly for large-scale applications.

In summary, 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its versatility and relevance to cutting-edge research ensure continued interest, while proper handling protocols and ecological considerations remain integral to its sustainable use. This aligns with broader industry trends toward molecular innovation and environmentally conscious synthesis.